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Compound of Interest

Compound Name: BigLEN(mouse)

Cat. No.: B2763617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the BigLEN (also known as BGLN) mouse

model in anxiety research with established anxiety models. It includes supporting experimental

data, detailed methodologies for key behavioral assays, and visualizations of the underlying

signaling pathways and experimental workflows to facilitate a clear understanding of BigLEN's

role in anxiety-like behaviors.

Performance Comparison of Anxiety Models
The following tables summarize quantitative data from studies investigating the role of the

BigLEN-GPR171 system in anxiety-like behavior, compared to a well-established genetic

mouse model of anxiety, the 5-HT1A receptor knockout mouse.

Elevated Plus Maze (EPM)
The Elevated Plus Maze is a widely used behavioral assay to assess anxiety-like behavior in

rodents. An increase in the time spent in and the number of entries into the open arms is

indicative of an anxiolytic effect.
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Model/Treat
ment

Genotype/C
ondition

Time in
Open Arms
(seconds)

Open Arm
Entries (%)

Total Arm
Entries

Reference

BigLEN-

GPR171

System

Wild-type +

Vehicle
25.3 ± 4.2 18.2 ± 2.5 38.5 ± 3.1 [1]

Wild-type +

MS0021570_

1 (GPR171

antagonist)

58.7 ± 8.1 35.1 ± 4.3 40.1 ± 2.9 [1]

Wild-type +

Scrambled

shRNA

28.1 ± 3.9 20.5 ± 2.8 36.7 ± 2.5 [1]

Wild-type +

GPR171

shRNA

62.4 ± 7.5 38.9 ± 4.1 37.9 ± 3.0 [1]

5-HT1A

Receptor

Knockout

Wild-type

(+/+)
~40 ~25 Not Reported

Heterozygous

(+/-)
~25 ~18 Not Reported

Homozygous

(-/-)
~15 ~10 Not Reported

*p<0.05, **p<0.01 compared to respective control group.

Open Field Test (OFT)
The Open Field Test is another common assay for anxiety-like behavior and locomotor activity.

A decrease in time spent in the center of the arena is interpreted as increased anxiety.
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Model/Treat
ment

Genotype/C
ondition

Time in
Center
(seconds)

Distance in
Center (cm)

Total
Distance
(cm)

Reference

BigLEN-

GPR171

System

Wild-type +

Vehicle
35.2 ± 5.1 210.4 ± 30.2

2850.3 ±

150.7
[1]

Wild-type +

MS0021570_

1 (GPR171

antagonist)

68.4 ± 9.3 405.8 ± 55.1
2910.5 ±

145.5
[1]

Wild-type +

Scrambled

shRNA

38.7 ± 4.9 225.3 ± 28.9
2880.1 ±

140.2
[1]

Wild-type +

GPR171

shRNA

75.1 ± 8.8 440.6 ± 51.7
2930.4 ±

135.8
[1]

5-HT1A

Receptor

Knockout

Wild-type

(+/+)
~100 ~800 ~4500

Heterozygous

(+/-)
~60 ~500 ~4200

Homozygous

(-/-)
~40 ~300 ~3800

*p<0.05, **p<0.01 compared to respective control group.

Signaling Pathway and Experimental Workflow
BigLEN-GPR171 Signaling Pathway in Anxiety
BigLEN, a neuropeptide, binds to its cognate receptor, GPR171, which is a G-protein coupled

receptor (GPCR). In the basolateral amygdala (BLA), a brain region critically involved in

processing fear and anxiety, activation of GPR171 by BigLEN leads to the activation of an
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inhibitory G-protein, Gαi/o. This, in turn, is thought to lead to the hyperpolarization of pyramidal

neurons, thereby reducing neuronal excitability and producing anxiogenic-like effects.

Antagonizing or knocking down GPR171 in the BLA has been shown to have anxiolytic effects.
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Caption: BigLEN-GPR171 signaling cascade in the basolateral amygdala.

Experimental Workflow for Validating BigLEN's Role in
Anxiety
The following diagram illustrates a typical experimental workflow for investigating the role of the

BigLEN-GPR171 system in anxiety-like behaviors in mice.
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Caption: Workflow for assessing anxiety-like behavior in BigLEN mouse models.

Experimental Protocols
Elevated Plus Maze (EPM)
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1. Apparatus:

A plus-shaped maze with two open arms (e.g., 30 cm long x 5 cm wide) and two closed arms

(e.g., 30 cm long x 5 cm wide with 15 cm high walls).

The maze should be elevated (e.g., 50 cm) from the floor.

The apparatus should be made of a non-porous material for easy cleaning (e.g., Plexiglas or

painted wood).

2. Procedure:

Habituate the mice to the testing room for at least 30 minutes prior to the test.

Place the mouse in the center of the maze, facing one of the open arms.

Allow the mouse to explore the maze for a 5-minute session.

Record the session using a video camera mounted above the maze.

Between trials, thoroughly clean the maze with 70% ethanol to remove any olfactory cues.

3. Data Analysis:

Use video tracking software to score the following parameters:

Time spent in the open arms.

Time spent in the closed arms.

Number of entries into the open arms.

Number of entries into the closed arms.

Total distance traveled.

Calculate the percentage of time spent in the open arms [(Time in open arms) / (Time in

open arms + Time in closed arms)] x 100 and the percentage of open arm entries [(Number

of open arm entries) / (Total number of arm entries)] x 100.
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Open Field Test (OFT)
1. Apparatus:

A square arena (e.g., 40 cm x 40 cm x 40 cm) with walls high enough to prevent escape.

The floor of the arena is typically divided into a central zone and a peripheral zone by the

analysis software.

2. Procedure:

Habituate the mice to the testing room for at least 30 minutes prior to the test.

Gently place the mouse in the center of the open field arena.

Allow the mouse to freely explore the arena for a 10-minute session.

Record the session using a video camera mounted above the arena.

Between trials, clean the arena thoroughly with 70% ethanol.

3. Data Analysis:

Use video tracking software to measure:

Time spent in the center zone.

Distance traveled in the center zone.

Total distance traveled in the entire arena.

Rearing frequency (an exploratory behavior).

A lower percentage of time spent and distance traveled in the center zone is indicative of

higher anxiety-like behavior.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2763617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2763617?utm_src=pdf-custom-synthesis
https://brainlabs.org.il/disease-models/anxiety/genetic-models-5ht1a-receptor-knockout-mouse/
https://www.benchchem.com/product/b2763617#validating-the-role-of-biglen-mouse-in-anxiety-models
https://www.benchchem.com/product/b2763617#validating-the-role-of-biglen-mouse-in-anxiety-models
https://www.benchchem.com/product/b2763617#validating-the-role-of-biglen-mouse-in-anxiety-models
https://www.benchchem.com/product/b2763617#validating-the-role-of-biglen-mouse-in-anxiety-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2763617?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2763617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

